3-amino-N-[2-(methylthio)ethyl]-4-oxo-3,4-dihydroquinazoline-2-carboxamide

• IUPAC Name: 3-amino-N-(2-methylsulfanylethyl)-4-oxoquinazoline-2-carboxamide
• InChI: InChI=1S/C12H14N4O2S/c1-19-7-6-14-11(17)10-15-9-5-3-2-4-8(9)12(18)16(10)13/h2-5H,6-7,13H2,1H3,(H,14,17)
• InChI Key: OLKUQBDDZIRVGR-UHFFFAOYSA-N
• Canonical SMILES: CSCCNC(=O)C1=NC2=CC=CC=C2C(=O)N1N
• Molecular Formula: C12H14N4O2S
• DSSTOX Substance ID: DTXSID90342603
• Molecular Weight: 278.33 g/mol
• CAS RN: 647825-34-1

Description

This compound is a derivative of thiazole. Thiazole molecules have been found to have good chemical and biological activities such as anticancer, antidiabetic, antimicrobial, antiviral, antifungal, antioxidant, antitubercular, antihypertensive, and antialzheimer’s agent.

Synthesis Analysis

The synthesis of similar thiazole molecules has been achieved starting from various 2-amino-N-aryl-4-methylthiazole-5-carboxamide. The reaction of 3-oxo-N-arylbutanamide with N-bromosuccinimide and cyclization with thiourea under reflux conditions yielded derivatives of 2-amino-N-aryl-4-methylthiazole-5-carboxamide.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 278.33. It contains a thiazole ring, which is a five-membered heterocyclic ring made up of sulfur and nitrogen atoms. It also contains an amino group and a carboxyl group.

Chemical Reactions Analysis

The chemical reactivity of this compound is likely to be high due to the presence of the thiazole ring and the amino and carboxyl groups. It can act as an ambident nucleophile, that is, as both an N- and C-nucleophile.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, thiazole derivatives have been found to have a variety of biological activities. For example, some thiazole derivatives have been found to have inhibitory activity against α-amylase, which could make them potential treatments for type II diabetes.